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Compound of Interest

2,2-Dimethylmorpholine
Compound Name:
hydrochloride

Cat. No.: B189878

CAS Number: 167946-94-3

This technical guide provides a comprehensive overview of 2,2-Dimethylmorpholine
hydrochloride, tailored for researchers, scientists, and professionals in drug development. The
document summarizes its chemical properties, outlines a potential synthetic route, and
discusses the broader context of its application based on the known biological significance of
the morpholine scaffold.

Core Chemical and Physical Properties

2,2-Dimethylmorpholine hydrochloride is a substituted morpholine derivative. The
morpholine ring is a common structural motif in medicinal chemistry, valued for its ability to
improve the physicochemical properties of drug candidates, such as solubility and metabolic
stability.[1][2][3] The fundamental properties of the hydrochloride salt are summarized below.

Table 1: Physicochemical Data for 2,2-Dimethylmorpholine Hydrochloride
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Property Data

CAS Number 167946-94-3[4][5][6]

Molecular Formula CeH14CINO[4][6]

Molecular Weight 151.63 g/mol [4][6]

Canonical SMILES CC1(C)CNCCOL1.CI[4]

InChlKey UFLFSIVTFSZTKX-UHFFFAOYSA-NJ[7]

Purity (Typical) >97%][4]

Physical Form Solid

Storage Conditions Room temperature, in a dry, sealed container[5]

Synthesis and Characterization

While specific literature detailing the experimental synthesis of 2,2-Dimethylmorpholine
hydrochloride is not readily available, a plausible synthetic pathway can be constructed based
on established methods for preparing substituted morpholines.[8][9][10][11] The general
approach involves the cyclization of an appropriate amino alcohol followed by salt formation.

Postulated Experimental Synthesis Protocol

A potential two-step synthesis is outlined below:

e Synthesis of 2,2-Dimethylmorpholine (Free Base): The synthesis would likely begin with the
cyclization of a suitable precursor, such as 2-(2-hydroxyethylamino)-2-methylpropan-1-ol.
This intramolecular dehydration is typically achieved by heating the amino alcohol in the
presence of a strong acid catalyst, like sulfuric acid. The reaction mixture is heated to drive
off water, facilitating the ring closure to form the 2,2-dimethylmorpholine free base.

o Formation of the Hydrochloride Salt: The purified 2,2-dimethylmorpholine base is then
dissolved in a suitable organic solvent (e.g., diethyl ether, isopropanol). A solution of
hydrochloric acid in the same or a miscible solvent is added, often with cooling, to precipitate
the hydrochloride salt. The resulting solid is collected by filtration, washed with a cold solvent
to remove any excess acid, and dried under vacuum.
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General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent
characterization of a substituted morpholine hydrochloride.
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Caption: General workflow for synthesis and characterization.
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Characterization

No specific, publicly available spectroscopic data (e.g., NMR, IR, Mass Spectra) for 2,2-
Dimethylmorpholine hydrochloride was found. Characterization would follow standard
analytical chemistry protocols to confirm the identity and purity of the synthesized compound. A
Chinese patent (CN110950818B) provides NMR data for the related cis-2,6-
dimethylmorpholine, which could serve as a reference for spectral interpretation.[8]

Biological Activity and Drug Development Context

Specific biological activity or signaling pathway involvement for 2,2-Dimethylmorpholine
hydrochloride has not been reported in the searched scientific literature. However, the
morpholine scaffold is a well-established "privileged structure" in drug discovery.[1][2][3] Its
incorporation into a molecule can enhance potency, modulate pharmacokinetic properties, and
improve CNS penetration.[1][2]

The logical progression of utilizing a chemical scaffold like 2,2-dimethylmorpholine in a drug
discovery program is depicted below.
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Caption: The role of a scaffold in a typical drug discovery pipeline.
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Given its structural features, 2,2-Dimethylmorpholine hydrochloride is a valuable building
block for creating libraries of novel compounds for biological screening against various
therapeutic targets.[12]

Conclusion

2,2-Dimethylmorpholine hydrochloride is a chemical entity with significant potential as a
scaffold in medicinal chemistry and drug development. While specific data on its synthesis and
biological activity are sparse in the current literature, its properties can be inferred from the
extensive research on related morpholine derivatives. This guide provides a foundational
understanding of this compound for researchers looking to incorporate it into their discovery
programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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